Cas no 33241-81-5 (1-Ethoxy-4-(nitromethyl)benzene)

• Product Name: 1-Ethoxy-4-(nitromethyl)benzene
• CAS No: 33241-81-5
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 5878164
• PubChem ID: 165619847
• Update Time: 2025-10-30

1-Ethoxy-4-(nitromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-ethoxy-4-(nitromethyl)benzene
• 33241-81-5
• EN300-1834479
• 1-Ethoxy-4-(nitromethyl)benzene

• Inchi： 1S/C9H11NO3/c1-2-13-9-5-3-8(4-6-9)7-10(11)12/h3-6H,2,7H2,1H3
• InChI Key： CCFCOFLXXOIACN-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)C[N+](=O)[O-]

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55Ų

Additional information on 1-Ethoxy-4-(nitromethyl)benzene

Comprehensive Guide to 1-Ethoxy-4-(nitromethyl)benzene (CAS No. 33241-81-5): Properties, Applications, and Industry Insights

1-Ethoxy-4-(nitromethyl)benzene (CAS No. 33241-81-5) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This aromatic nitro derivative, featuring an ethoxy group and a nitromethyl substituent, serves as a versatile intermediate in synthetic chemistry. Its molecular formula C₉H₁₁NO₃ and molecular weight of 181.19 g/mol make it particularly valuable for designing complex molecules with targeted functionalities.

Recent studies highlight the compound's role in developing advanced intermediates for crop protection agents and pharmaceutical precursors. Researchers are exploring its potential in green chemistry applications, aligning with the global push for sustainable synthesis methods. The electron-withdrawing nitro group and electron-donating ethoxy moiety create interesting reactivity patterns, enabling selective transformations under mild conditions—a key focus area in modern catalytic process optimization.

From a commercial perspective, demand for CAS 33241-81-5 has grown steadily, particularly in regions with strong fine chemical manufacturing sectors. Analytical techniques like HPLC (typically >98% purity) and GC-MS are employed for quality control, while NMR spectroscopy confirms structural integrity. Storage recommendations emphasize protection from light and moisture at controlled temperatures, reflecting standard practices for nitroaromatic compounds.

Innovative applications are emerging in material science, where researchers utilize its aromatic core for designing functional polymers and liquid crystal precursors. The compound's balanced polarity makes it suitable for solvent-mediated reactions, a topic frequently searched in organic synthesis forums. Safety assessments confirm it requires standard laboratory handling protocols, with no unusual hazards reported in recent REACH compliance documentation.

Industry experts note increasing patent activity involving 1-Ethoxy-4-(nitromethyl)benzene, particularly in asymmetric synthesis methodologies. Its compatibility with modern flow chemistry systems addresses growing interest in continuous manufacturing processes. Technical discussions often focus on optimizing nitration conditions during production—a frequent query in process chemistry literature.

Environmental fate studies indicate typical degradation pathways for nitroaromatics under aerobic conditions, with research ongoing into biodegradation enhancement strategies. The compound's logP value (~1.8) suggests moderate hydrophobicity, influencing formulation development in agrochemical adjuvants. These characteristics position it as a subject of interest in QSAR modeling studies for molecular property prediction.

Market analysts project steady growth for this niche chemical, driven by expanding custom synthesis services and contract research demands. Suppliers increasingly provide gram-to-kilogram scale quantities with detailed technical data sheets, responding to developer needs for small-batch experimentation. The compound's stability profile makes it suitable for international shipping under standard chemical transportation regulations.

Academic interest continues to rise, with 1-Ethoxy-4-(nitromethyl)benzene appearing in recent investigations of molecular electronics and nonlinear optical materials. Its structural motifs are being examined for potential in photoactive compounds, coinciding with increased search traffic for light-responsive molecules. These developments reflect broader trends toward multifunctional chemical building blocks in advanced research applications.